Cas no 5463-65-0 (2-[(3-methylphenyl)methyl]-1h-benzimidazole)

2-[(3-methylphenyl)methyl]-1h-benzimidazole structure
5463-65-0 structure
Product Name:2-[(3-methylphenyl)methyl]-1h-benzimidazole
CAS No:5463-65-0
MF:C15H14N2
MW:222.285063266754
CID:942309
PubChem ID:225501
Update Time:2025-04-19

2-[(3-methylphenyl)methyl]-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-methylphenyl)methyl]-1h-benzimidazole
    • 2-(3-methylbenzyl)-1h-benzimidazole
    • 2-(3-methyl-benzyl)-1H-benzoimidazole
    • 2-< 3-Methylbenzyl> -benzimidazol
    • AC1L5E2Y
    • AC1Q4Y9R
    • AR-1C7371
    • CTK5A2014
    • HMS3087E18
    • NSC15004
    • 5463-65-0
    • NSC 15004
    • MLS002638407
    • NSC-15004
    • SMR001547890
    • CHEMBL1875436
    • AKOS011676713
    • DTXSID70279983
    • 1H-Benzimidazole, 2-[(3-methylphenyl)methyl]-
    • Inchi: 1S/C15H14N2/c1-11-5-4-6-12(9-11)10-15-16-13-7-2-3-8-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: HDVTYHIYZACROK-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 222.11582
  • Monoisotopic Mass: 222.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.165
  • Boiling Point: 461.7°C at 760 mmHg
  • Flash Point: 253.5°C
  • Refractive Index: 1.663
  • PSA: 28.68
  • LogP: 3.46210
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